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Compound of Interest

Compound Name: 3-Hydroxynonanoic acid

Cat. No.: B164402 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available

high-purity 3-Hydroxynonanoic acid, a valuable medium-chain hydroxy fatty acid for various

research applications. This document details commercial suppliers, provides technical

specifications, outlines experimental protocols for its synthesis and purification, and explores its

potential role in cellular signaling.

Commercial Suppliers and Specifications
A variety of chemical suppliers offer high-purity 3-Hydroxynonanoic acid, primarily for

research purposes. The quality and available specifications can vary between suppliers. Below

is a summary of offerings from several reputable vendors.
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Supplier CAS Number
Molecular
Formula

Purity Notes

Abcam 40165-87-5 C₉H₁₈O₃ >98%

Offered as a

nonesterified 3-

hydroxy fatty

acid for use in

lipid studies and

as an internal

standard.

Santa Cruz

Biotechnology
40165-87-5 C₉H₁₈O₃ Not specified

Identified as a

nonesterified 3-

hydroxy acid

found in milk. A

certificate of

analysis is

available for lot-

specific data.[1]

Biosynth 40165-87-5 C₉H₁₈O₃ Not specified

Provided for

research

purposes only.[2]

Simson Pharma

Limited
40165-87-5 C₉H₁₈O₃ Not specified

Accompanied by

a Certificate of

Analysis.

Available via

custom

synthesis.

JHECHEM CO

LTD
40165-87-5 C₉H₁₈O₃ ≥99.00%

A manufactory

with several

years of

experience

providing this

compound.

CymitQuimica 40165-87-5 C₉H₁₈O₃ >98% Intended for

laboratory use
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only.

Key Organics 40165-87-5 C₉H₁₈O₃ Not specified

Available in

various

quantities for

same-day

dispatch.

LabSolutions 88930-09-0 C₉H₁₈O₃ ≥98%

Soluble in

ethanol and

should be stored

at -20°C under

desiccated

conditions.[3]

Larodan 40165-87-5 C₉H₁₈O₃ >98%

Supplied as a

solid at room

temperature.

AstaTech Inc. 40165-87-5 C₉H₁₈O₃ 95%
Available in

0.25g quantities.

BLD Pharm 40165-87-5 C₉H₁₈O₃ Not specified

Requires cold-

chain

transportation

and should be

stored sealed in

a dry, room

temperature

environment.

Physicochemical Properties
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Property Value

Molecular Weight 174.24 g/mol

Appearance Solid

Melting Point 57-59 °C

Boiling Point 303.2°C at 760 mmHg

Flash Point 151.4°C

Density 1.027 g/cm³

Solubility Soluble in ethanol

Experimental Protocols
Synthesis of (R)- and (S)-3-Hydroxynonanoic Acid
A common method for the synthesis of both (R)- and (S)-3-hydroxynonanoic acid derivatives

involves the ozonolysis of methyl ricinoleate, derived from castor oil, followed by oxidation.[4]

This approach provides an effective route to the methyl esters of 3-hydroxynonanoic acid,

which can then be further modified.

Another established method for producing enantiomerically pure (R)-3-hydroxycarboxylic acids,

including (R)-3-hydroxynonanoic acid, utilizes the biotechnological conversion of

polyhydroxyalkanoates (PHAs) from bacteria such as Pseudomonas putida.[5] In this process,

the bacteria accumulate PHAs, which are then depolymerized in vivo, and the resulting

monomers are secreted and purified.[5]

Purification of 3-Hydroxynonanoic Acid
A multi-step process has been developed for the efficient separation and purification of 9-

hydroxynonanoic acid, a structural isomer of 3-hydroxynonanoic acid, from fermentation

broths, which can be adapted for 3-hydroxynonanoic acid.[6] The key steps include:

Protein Removal: Treatment with a coagulant aid to precipitate and remove proteins.[6]
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Impurity Removal: Selective removal of nonpolar impurities, such as n-nonanoic acid, using

a nonpolar solvent like ethyl octanoate.[6]

Product Extraction: Liquid-liquid extraction with a polar solvent, such as isobutyl alcohol, to

recover the target hydroxyalkanoic acid.[6]

For laboratory-scale purification of (R)-3-hydroxycarboxylic acids obtained from bacterial

conversion, a combination of acidic precipitation, preparative reversed-phase column

chromatography, and subsequent solvent extraction has been shown to yield purities of over 95

wt%.[5]

Quality Control and Analysis
A comprehensive quality assessment of 3-Hydroxynonanoic acid should include the following

analyses, as would be detailed in a Certificate of Analysis (CoA):

Purity: Determined by High-Performance Liquid Chromatography (HPLC) or Gas

Chromatography (GC).

Identity Confirmation: Verified by Mass Spectrometry (MS) and Nuclear Magnetic Resonance

(NMR) spectroscopy.

Appearance: Visual inspection of the physical state and color.

Solubility: Testing solubility in relevant solvents.

Water Content: Measured by Karl Fischer titration.

Residual Solvents: Assessed by GC.

An example of a CoA for a similar chemical compound would typically present the specified

acceptance criteria and the actual test results for each of these parameters.[7][8][9]

Putative Signaling Pathway
While direct evidence for a specific signaling pathway for 3-Hydroxynonanoic acid is limited,

its structural similarity to other 3-hydroxy fatty acids, such as 3-hydroxyoctanoic acid, suggests
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a potential interaction with the hydroxycarboxylic acid receptor 3 (HCAR3), a G-protein coupled

receptor. The proposed signaling cascade is depicted below.
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Caption: Putative signaling cascade of 3-Hydroxynonanoic acid via the HCAR3 receptor.

Experimental Workflow: Use as an Internal Standard
in LC-MS
High-purity 3-Hydroxynonanoic acid is often utilized as an internal standard in mass

spectrometry-based lipidomics to correct for variations in sample preparation and instrument

response. The general workflow for this application is outlined below.
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1. Sample Preparation
(e.g., plasma, tissue homogenate)

2. Spiking with
3-Hydroxynonanoic Acid (Internal Standard)

3. Lipid Extraction
(e.g., Folch or Bligh-Dyer method)

4. Liquid Chromatography
Separation

5. Mass Spectrometry
Detection (e.g., ESI-MS/MS)

6. Data Analysis
(Quantification relative to Internal Standard)

Click to download full resolution via product page

Caption: Workflow for using 3-Hydroxynonanoic acid as an internal standard in LC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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